Cas no 2141967-71-5 ((S)-3-(4-bromophenyl)piperidine hydrochloride)

• Product Name: (S)-3-(4-bromophenyl)piperidine hydrochloride
• CAS No: 2141967-71-5
• MF: C₁₁H₁₅BrClN
• MW: 276.600501298904
• CID: 5183973
• Update Time: 2025-06-29

(S)-3-(4-bromophenyl)piperidine hydrochloride Chemical and Physical Properties

Names and Identifiers

• (S)-3-(4-bromophenyl)piperidine hydrochloride

• Inchi： 1S/C11H14BrN.ClH/c12-11-5-3-9(4-6-11)10-2-1-7-13-8-10;/h3-6,10,13H,1-2,7-8H2;1H/t10-;/m1./s1
• InChI Key： PUVMREVNYDUTMM-HNCPQSOCSA-N
• SMILES： N1CCC[C@@H](C2=CC=C(Br)C=C2)C1.[H]Cl

Additional information on (S)-3-(4-bromophenyl)piperidine hydrochloride

Introduction to (S)-3-(4-bromophenyl)piperidine hydrochloride (CAS No. 2141967-71-5)

(S)-3-(4-bromophenyl)piperidine hydrochloride, identified by the CAS number 2141967-71-5, is a significant compound in the field of pharmaceutical chemistry. This compound belongs to the piperidine class of heterocyclic amines, which has garnered considerable attention due to its diverse pharmacological properties. The presence of a bromine substituent at the para position of the phenyl ring and the specific stereochemistry at the piperidine nitrogen contribute to its unique chemical and biological characteristics.

The< strong>hydrochloride saltform of this compound enhances its solubility in aqueous solutions, making it more suitable for various pharmaceutical applications, including drug formulation and bioavailability studies. The stereochemical purity of the (S)-configuration is particularly crucial, as it influences the compound's interactions with biological targets and its overall efficacy.

In recent years, there has been growing interest in exploring the potential of< strong>piperidine derivativesas therapeutic agents. These compounds have shown promise in various therapeutic areas, including central nervous system (CNS) disorders, cardiovascular diseases, and oncology. The< strong>4-bromophenylmoiety in (S)-3-(4-bromophenyl)piperidine hydrochloride is particularly noteworthy, as bromine substituents are known to enhance metabolic stability and binding affinity to certain biological receptors.

One of the most compelling aspects of this compound is its utility as a building block in drug discovery. The piperidine scaffold is a common motif in many approved drugs, and modifications to this core structure can lead to novel compounds with improved pharmacokinetic profiles. For instance, studies have demonstrated that< strong>piperidine derivativescan act as potent modulators of neurotransmitter receptors, making them attractive candidates for treating neurological disorders.

Recent research has highlighted the potential of (S)-3-(4-bromophenyl)piperidine hydrochloride in the development of< strong>antipsychotic and antidepressant agents. The compound's ability to interact with serotonin and dopamine receptors has been investigated extensively. Preclinical studies have shown that it exhibits favorable pharmacological properties, including high selectivity and low toxicity. These findings have prompted further exploration into its potential as a lead compound for new therapies.

The synthesis of< strong>(S)-3-(4-bromophenyl)piperidine hydrochlorideis another area of significant interest. The stereocontrolled synthesis of piperidine derivatives remains a challenging task in organic chemistry. However, advances in asymmetric catalysis and chiral resolution techniques have made it possible to produce enantiomerically pure forms of these compounds on a scalable basis. This has opened up new avenues for medicinal chemists to explore.

In addition to its therapeutic potential, (S)-3-(4-bromophenyl)piperidine hydrochloride has found applications in chemical biology research. Its use as an intermediate in synthesizing more complex molecules has been invaluable for studying enzyme mechanisms and receptor interactions. The compound's well-defined structure and stereochemistry make it an ideal candidate for structural biology studies, where it can be used to probe the binding modes of target proteins.

The development of< strong>high-throughput screening (HTS) platformshas further enhanced the importance of such well-characterized compounds like (S)-3-(4-bromophenyl)piperidine hydrochloride. These platforms rely on large libraries of compounds to identify hits with desired biological activity. The availability of pure and enantiomerically pure forms of these compounds ensures that HTS assays are conducted under consistent conditions, leading to more reliable results.

The environmental impact and sustainability considerations are also critical when evaluating new pharmaceutical compounds. The synthesis and use of< strong>(S)-3-(4-bromophenyl)piperidine hydrochloride

In conclusion, (S)-3-(4-bromophenyl)piperidine hydrochloride (CAS No. 2141967-71-5) is a versatile and promising compound with significant applications in pharmaceutical research and drug development. Its unique structural features, combined with its favorable pharmacological properties, make it an attractive candidate for further exploration. As research continues to uncover new therapeutic targets and develop innovative synthetic methodologies, compounds like this will play an increasingly important role in addressing unmet medical needs.